Cas no 2411201-47-1 (4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate)

4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate is a specialized organosulfur compound featuring a 1,3,4-oxadiazole core functionalized with a dimethylcarbamoylmethylthio group and a phenyl sulfurofluoridate moiety. This structure confers reactivity as a sulfurofluoridate ester, making it valuable in selective chemical transformations, particularly in sulfur-fluorine exchange reactions. The compound’s oxadiazole scaffold enhances stability while maintaining electrophilic character at the sulfur center, enabling controlled functionalization in synthetic applications. Its design allows for precise modulation in medicinal chemistry and materials science, where sulfurofluoridate derivatives are increasingly utilized. The dimethylcarbamoyl side chain further improves solubility and handling in organic solvents, facilitating its use in complex synthetic pathways.

4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate structure

2411201-47-1 structure

Product Name:4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate

CAS No:2411201-47-1

MF:C₁₂H₁₂FN₃O₅S₂

MW:361.369183540344

CID:5958554

PubChem ID:165984433

Update Time:2025-06-13

4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

- EN300-7489977
- 2411201-47-1
- 4-(5-{[(dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate
- 4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate
- Inchi： 1S/C12H12FN3O5S2/c1-16(2)10(17)7-22-12-15-14-11(20-12)8-3-5-9(6-4-8)21-23(13,18)19/h3-6H,7H2,1-2H3
- InChI Key： GCBDXDJQYXQFCM-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(C2C=CC(=CC=2)OS(=O)(=O)F)O1)CC(N(C)C)=O

Computed Properties

Exact Mass: 361.02024100g/mol
Monoisotopic Mass: 361.02024100g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 136Å²

4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7489977-1.0g	4-(5-{[(dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate	2411201-47-1	95.0%	1.0g	$0.0	2025-03-10

4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on 4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate

Research Brief on 4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate (CAS: 2411201-47-1)

Recent studies on the compound 4-(5-{[(Dimethylcarbamoyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)phenyl sulfurofluoridate (CAS: 2411201-47-1) have demonstrated its potential as a novel chemical probe for targeted protein modification. This sulfurofluoridate derivative has shown remarkable selectivity in covalent binding to cysteine residues, making it particularly valuable for studying protein function and developing therapeutic agents. The unique oxadiazole-thioether scaffold combined with the sulfurofluoridate warhead provides both stability and reactivity under physiological conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of this compound through mass spectrometry and X-ray crystallography. The results revealed that the sulfurofluoridate group undergoes nucleophilic attack by the thiolate of target cysteines, forming a stable thioether linkage while releasing sulfur dioxide. This irreversible modification was shown to be highly selective for solvent-accessible cysteine residues in the ATP-binding pocket of several kinase targets.

Further pharmacological characterization has demonstrated that 2411201-47-1 exhibits excellent cell permeability and target engagement in live cells, as evidenced by cellular thermal shift assays and activity-based protein profiling. The dimethylcarbamoylmethyl thioether moiety appears to contribute significantly to membrane permeability while maintaining the compound's selectivity profile. These properties make it particularly useful for chemical biology applications where intracellular target modification is required.

Recent applications of this compound have focused on its use as a warhead in PROTAC (Proteolysis Targeting Chimera) development. The irreversible binding nature of 2411201-47-1 allows for prolonged target engagement, potentially overcoming some limitations of reversible binders in targeted protein degradation strategies. Several research groups have reported successful PROTAC constructs incorporating this sulfurofluoridate derivative, showing enhanced degradation efficiency compared to analogous chloroacetamide-based PROTACs.

From a safety perspective, preliminary toxicology studies indicate that 2411201-47-1 exhibits favorable off-target profiles compared to other cysteine-reactive electrophiles. The compound shows minimal reactivity with glutathione at physiological concentrations, suggesting it may have improved in vivo stability. However, further studies are needed to fully characterize its pharmacokinetic properties and potential therapeutic applications.

The synthetic accessibility of 2411201-47-1 has also been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development describes a scalable, three-step synthesis from commercially available starting materials, with an overall yield of 42%. This advancement is particularly significant for enabling larger-scale biological studies and potential preclinical development.

Looking forward, researchers are exploring the application of 2411201-47-1 in covalent drug discovery beyond kinase targets. Preliminary data suggests it may be effective against other cysteine-containing therapeutic targets such as deubiquitinases and GTPases. The compound's unique reactivity profile positions it as a valuable tool for expanding the scope of covalent ligand discovery in chemical biology and drug development.